Cas no 1242336-73-7 (2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one)

• Product Name: 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one
• CAS No: 1242336-73-7
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 1024456
• PubChem ID: 53217029
• Update Time: 2025-06-11

2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one
• 2-tert-butyl-3-hydroxy-5-(trifluoromethyl)-3H-isoindol-1-one
• CS-0208517
• 1242336-73-7
• DB-365309
• 1H-Isoindol-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-5-(trifluoromethyl)-
• 2-tert-Butyl-3-hydroxy-5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one
• MFCD17015809
• 2-tert-butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one
• BS-19594
• SB64533
• 2-T-BUTYL-3-HYDROXY-5-(TRIFLUOROMETHYL)ISOINDOLIN-1-ONE
• AKOS015838014
• DTXSID30682136
• 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one

• MDL： MFCD17015809
• Inchi： 1S/C13H14F3NO2/c1-12(2,3)17-10(18)8-5-4-7(13(14,15)16)6-9(8)11(17)19/h4-6,11,19H,1-3H3
• InChI Key： YXAHLDWXVSCZAL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(N(C(C=2C=1)O)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 273.09800
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.88850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one

Recent Advances in the Study of 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one (CAS: 1242336-73-7)

The compound 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one (CAS: 1242336-73-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one, emphasizing its efficient production through multi-step organic reactions. The presence of the trifluoromethyl group and the tert-butyl moiety in its structure has been shown to enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one exhibits moderate inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. Notably, its ability to modulate inflammatory responses has been explored in cellular models, suggesting potential applications in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological profile.

The compound's potential as a lead molecule in drug discovery has also been investigated. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, providing valuable insights for the design of derivatives with improved potency and selectivity. Computational modeling and molecular docking simulations have further supported these findings, revealing favorable interactions with target proteins.

Despite these promising results, challenges remain in the development of 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one as a therapeutic agent. Issues such as solubility, toxicity, and in vivo stability need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 2-t-Butyl-3-hydroxy-5-(trifluoromethyl)isoindolin-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on refining its pharmacological properties and exploring its applicability in diverse disease models.